Cas no 99943-60-9 (2-Phenyl-2H-1-benzopyran-3-carboxylicacid)

• Product Name: 2-Phenyl-2H-1-benzopyran-3-carboxylicacid
• CAS No: 99943-60-9
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 62111
• PubChem ID: 13393821
• Update Time: 2025-04-18

2-Phenyl-2H-1-benzopyran-3-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-2H-1-benzopyran-3-carboxylic acid
• 2H-1-Benzopyran-3-carboxylic acid, 2-phenyl-
• 3-carboxy-flav-3-ene
• 2-Phenyl-2H-chromene-3-carboxylic acid
• 2H-1-BENZOPYRAN-3-CARBOXYLIC ACID,2-PHENYL-
• SCHEMBL10597711
• 99943-60-9
• 2-Phenyl-2H-1-benzopyran-3-carboxylicacid

• Inchi： 1S/C16H12O3/c17-16(18)13-10-12-8-4-5-9-14(12)19-15(13)11-6-2-1-3-7-11/h1-10,15H,(H,17,18)
• InChI Key： JBOOGXCLXZNOJC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C(C(=O)O)C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 252.07900
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 3.28830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flav-3-enes